Cas no 1806355-44-1 (2-Bromo-5-(2-cyanoethyl)benzoic acid)

• Product Name: 2-Bromo-5-(2-cyanoethyl)benzoic acid
• CAS No: 1806355-44-1
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• CID: 4972791
• Update Time: 2025-06-11

2-Bromo-5-(2-cyanoethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(2-cyanoethyl)benzoic acid

• Inchi： 1S/C10H8BrNO2/c11-9-4-3-7(2-1-5-12)6-8(9)10(13)14/h3-4,6H,1-2H2,(H,13,14)
• InChI Key： IIGHUKJZZPITOE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(=O)O)CCC#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• XLogP3: 2.1
• Topological Polar Surface Area: 61.1

Additional information on 2-Bromo-5-(2-cyanoethyl)benzoic acid

2-Bromo-5-(2-cyanoethyl)benzoic Acid: A Comprehensive Overview

2-Bromo-5-(2-cyanoethyl)benzoic acid (CAS No. 1806355-44-1) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its bromine atom, cyanoethyl group, and carboxylic acid functionality, which collectively contribute to its diverse reactivity and utility.

The molecular formula of 2-Bromo-5-(2-cyanoethyl)benzoic acid is C₁₀H₈BrNO₂, and its molecular weight is approximately 240.07 g/mol. The presence of the bromine atom and the cyanoethyl group imparts specific electronic and steric properties to the molecule, making it an attractive building block for the synthesis of more complex compounds. The carboxylic acid group further enhances its reactivity by enabling various chemical transformations such as esterification, amidation, and decarboxylation.

In the realm of pharmaceutical research, 2-Bromo-5-(2-cyanoethyl)benzoic acid has shown promise as a precursor for the development of novel therapeutic agents. Recent studies have explored its potential as an intermediate in the synthesis of anti-inflammatory drugs, anticancer agents, and antiviral compounds. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of 2-Bromo-5-(2-cyanoethyl)benzoic acid-derived compounds that exhibited potent anti-inflammatory activity in vitro. These findings underscore the compound's potential as a lead molecule for further drug discovery efforts.

Beyond pharmaceutical applications, 2-Bromo-5-(2-cyanoethyl)benzoic acid has also found utility in materials science. Its unique combination of functional groups makes it suitable for the preparation of functional polymers and coatings. Researchers have utilized this compound to synthesize polymers with enhanced thermal stability and mechanical strength. A 2020 study in Polymer Chemistry demonstrated that 2-Bromo-5-(2-cyanoethyl)benzoic acid-based polymers exhibited excellent thermal stability up to 300°C, making them suitable for high-performance applications in electronics and aerospace industries.

The synthetic versatility of 2-Bromo-5-(2-cyanoethyl)benzoic acid has also been leveraged in the development of new synthetic methodologies. Chemists have employed this compound as a key intermediate in various catalytic reactions, including cross-coupling reactions and palladium-catalyzed transformations. A notable example is a 2019 study published in Angewandte Chemie, which reported an efficient palladium-catalyzed coupling reaction using 2-Bromo-5-(2-cyanoethyl)benzoic acid. This reaction yielded high yields and excellent selectivity, highlighting the compound's utility as a versatile synthetic intermediate.

In addition to its synthetic applications, 2-Bromo-5-(2-cyanoethyl)benzoic acid has been studied for its biological activities. Research has shown that this compound can modulate various biological pathways, including those involved in cell signaling and gene expression. A 2018 study in Bioorganic & Medicinal Chemistry Letters investigated the effects of 2-Bromo-5-(2-cyanoethyl)benzoic acid-derived compounds on cancer cell lines. The results indicated that these compounds could inhibit cell proliferation and induce apoptosis, suggesting their potential as anticancer agents.

The environmental impact of chemicals is an increasingly important consideration in their development and use. Studies on the environmental fate and toxicity of 2-Bromo-5-(2-cyanoethyl)benzoic acid are still limited but are essential for ensuring its safe application. Preliminary assessments suggest that this compound exhibits low toxicity to aquatic organisms and does not persist in the environment for extended periods. However, further research is needed to fully understand its environmental profile.

In conclusion, 2-Bromo-5-(2-cyanoethyl)benzoic acid (CAS No. 1806355-44-1) is a multifaceted organic compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play a significant role in advancing various scientific fields.